2-(2-chlorophenyl)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)acetamide

• IUPAC Name: 2-(2-chlorophenyl)-N-[1-(4-methyl-6-oxo-1H-pyrimidin-2-yl)piperidin-4-yl]acetamide
• InChI: InChI=1S/C18H21ClN4O2/c1-12-10-16(24)22-18(20-12)23-8-6-14(7-9-23)21-17(25)11-13-4-2-3-5-15(13)19/h2-5,10,14H,6-9,11H2,1H3,(H,21,25)(H,20,22,24)
• InChI Key: BASWRLICCHYWSP-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2CCC(CC2)NC(=O)CC3=CC=CC=C3Cl
• Molecular Formula: C18H21ClN4O2
• Molecular Weight: 360.8 g/mol

Description

2-(2-chlorophenyl)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)acetamide is a useful research compound. Its molecular formula is C18H21ClN4O2 and its molecular weight is 360.84. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Activity

Compounds related to 2-(2-chlorophenyl)-N-(1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)piperidin-4-yl)acetamide have been investigated for their antibacterial properties. A study by Desai, Shah, Bhavsar, & Saxena (2008) synthesized similar compounds and found moderate to good activity against gram-positive and gram-negative bacteria. In another study, Iqbal et al. (2017) synthesized acetamide derivatives with antibacterial potential, particularly effective against Gram-negative bacterial strains.

Antiproliferative Activity

Some derivatives have shown potential in antiproliferative activities. Awadallah et al. (2013) synthesized compounds that were screened for antiproliferative activity against various cancer cell lines, with notable susceptibility in colon and breast cancer cell lines.

Photovoltaic Efficiency Modeling

The application in photovoltaic efficiency modeling has also been explored. Mary et al. (2020) synthesized compounds and performed photochemical and thermochemical modeling to analyze their potential as photosensitizers in dye-sensitized solar cells (DSSCs).

Vibrational Spectroscopy

Vibrational spectroscopy studies are another area of application. Mary, Pradhan, & James (2022) characterized an antiviral active molecule related to the compound , obtaining vibrational signatures via Raman and Fourier transform infrared spectroscopy.

Antimicrobial Nano-Materials

N-substituted acetamides, including compounds similar to the one , have been investigated for their antimicrobial activities. Mokhtari & Pourabdollah (2013) synthesized derivatives and screened them against pathogenic bacteria and Candida species, showing effectiveness against fungi.

Chemical Reactivity and Biological Evaluation

Further studies on the chemical reactivity and biological evaluation of related compounds have been conducted. Farouk, Ibrahim, & El-Gohary (2021) investigated the chemical behavior of N-pyrimidinylacetamide derivatives towards primary and heterocyclic amines, contributing to the understanding of their biological activity.